Cas no 1514264-19-7 (2-(4-chloro-3-fluorophenyl)morpholine)

• Product Name: 2-(4-chloro-3-fluorophenyl)morpholine
• CAS No: 1514264-19-7
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 6222889
• PubChem ID: 82613841
• Update Time: 2025-10-29

2-(4-chloro-3-fluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-fluorophenyl)morpholine
• 1514264-19-7
• EN300-1982404
• SCHEMBL16464078

• Inchi： 1S/C10H11ClFNO/c11-8-2-1-7(5-9(8)12)10-6-13-3-4-14-10/h1-2,5,10,13H,3-4,6H2
• InChI Key： MTPZMIBDMOCQOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1CNCCO1

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-chloro-3-fluorophenyl)morpholine

Recent Advances in the Study of 2-(4-Chloro-3-Fluorophenyl)Morpholine (CAS: 1514264-19-7): A Comprehensive Research Brief

2-(4-Chloro-3-fluorophenyl)morpholine (CAS: 1514264-19-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

One of the most notable advancements in the study of 2-(4-chloro-3-fluorophenyl)morpholine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of morpholine derivatives, including 2-(4-chloro-3-fluorophenyl)morpholine, which showed promising results in preclinical models of breast cancer and leukemia.

In addition to its applications in oncology, 2-(4-chloro-3-fluorophenyl)morpholine has been investigated for its potential in central nervous system (CNS) disorders. A recent study in Bioorganic & Medicinal Chemistry Letters explored its use as a scaffold for designing serotonin receptor modulators. The study found that certain modifications to the morpholine ring enhanced binding affinity and selectivity for specific serotonin receptor subtypes, suggesting potential applications in treating depression and anxiety disorders.

The synthesis and optimization of 2-(4-chloro-3-fluorophenyl)morpholine have also been a focus of recent research. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, emphasizing green chemistry principles. The authors reported high yields and purity, which are critical for its use in large-scale pharmaceutical production. This advancement addresses previous challenges related to the compound's synthesis, making it more accessible for further research and development.

Pharmacokinetic studies of 2-(4-chloro-3-fluorophenyl)morpholine have provided valuable insights into its bioavailability and metabolic stability. A recent in vivo study published in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated favorable pharmacokinetic profiles, with good oral bioavailability and minimal off-target effects, supporting its potential as a drug candidate.

Despite these promising findings, challenges remain in the clinical translation of 2-(4-chloro-3-fluorophenyl)morpholine. For example, its solubility and formulation stability need further optimization to ensure consistent delivery in therapeutic settings. Additionally, more extensive toxicology studies are required to fully assess its safety profile. Ongoing research is addressing these gaps, with several preclinical trials currently underway to evaluate its efficacy and safety in more complex disease models.

In conclusion, 2-(4-chloro-3-fluorophenyl)morpholine (CAS: 1514264-19-7) represents a versatile and promising compound in medicinal chemistry. Its applications span oncology, CNS disorders, and beyond, with recent studies underscoring its potential as a therapeutic agent. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for future clinical applications. This brief highlights the importance of ongoing innovation in the field and the critical role of such compounds in advancing drug discovery.